Cas no 2418712-29-3 (3-Acetamido-N-(1-cyanocyclopentyl)-3-(2,6-difluorophenyl)propanamide)

• Product Name: 3-Acetamido-N-(1-cyanocyclopentyl)-3-(2,6-difluorophenyl)propanamide
• CAS No: 2418712-29-3
• MF: C₁₇H₁₉F₂N₃O₂
• MW: 335.348470926285
• CID: 5453572
• PubChem ID: 146084513
• Update Time: 2025-06-07

3-Acetamido-N-(1-cyanocyclopentyl)-3-(2,6-difluorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• β-(Acetylamino)-N-(1-cyanocyclopentyl)-2,6-difluorobenzenepropanamide
• 3-Acetamido-N-(1-cyanocyclopentyl)-3-(2,6-difluorophenyl)propanamide
• N-(1-cyanocyclopentyl)-3-(2,6-difluorophenyl)-3-acetamidopropanamide
• EN300-26685658
• Z1071863758
• 2418712-29-3

• Inchi： 1S/C17H19F2N3O2/c1-11(23)21-14(16-12(18)5-4-6-13(16)19)9-15(24)22-17(10-20)7-2-3-8-17/h4-6,14H,2-3,7-9H2,1H3,(H,21,23)(H,22,24)
• InChI Key： SAYXTHYSRMCYAZ-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(CC(NC1(C#N)CCCC1)=O)NC(C)=O)F

Computed Properties

• Exact Mass: 335.14453318g/mol
• Monoisotopic Mass: 335.14453318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 82Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 620.9±55.0 °C(Predicted)
• pka: 12.26±0.20(Predicted)

Additional information on 3-Acetamido-N-(1-cyanocyclopentyl)-3-(2,6-difluorophenyl)propanamide

3-Acetamido-N-(1-cyanocyclopentyl)-3-(2,6-difluorophenyl)propanamide: A Comprehensive Overview

3-Acetamido-N-(1-cyanocyclopentyl)-3-(2,6-difluorophenyl)propanamide, with the CAS number 2418712-29-3, is a complex organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its intricate molecular structure, which includes an acetamido group, a cyanocyclopentyl moiety, and a difluorophenyl substituent. These structural features contribute to its unique chemical properties and potential applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For instance, the use of transition metal catalysts has been reported to accelerate the formation of the cyanocyclopentyl ring, a critical step in the synthesis process.

One of the most promising applications of 3-Acetamido-N-(1-cyanocyclopentyl)-3-(2,6-difluorophenyl)propanamide lies in its potential as a drug candidate. Preclinical studies have demonstrated its ability to modulate key biological pathways associated with neurodegenerative diseases, such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier makes it particularly appealing for central nervous system (CNS) drug development.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. Its unique electronic properties make it a candidate for use in advanced organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent research has focused on optimizing its electronic characteristics through structural modifications, which could lead to more efficient devices.

The incorporation of fluorine atoms in the molecule significantly impacts its physical and chemical properties. Fluorine substitution enhances stability and lipophilicity, which are desirable traits for drug candidates and materials alike. Moreover, the presence of the cyanocyclopentyl group introduces rigidity into the molecule, which can influence its bioavailability and mechanical properties.

From an environmental standpoint, understanding the degradation pathways of 3-Acetamido-N-(1-cyanocyclopentyl)-3-(2,6-difluorophenyl)propanamide is crucial for assessing its ecological impact. Studies have shown that under certain conditions, the compound undergoes hydrolytic cleavage, particularly at the amide bonds. This knowledge is essential for designing sustainable manufacturing processes and disposal methods.

In conclusion, 3-Acetamido-N-(1-cyanocyclopentyl)-3-(2,6-difluorophenyl)propanamide represents a versatile compound with diverse applications across multiple disciplines. Its complex structure and unique properties continue to drive innovative research efforts aimed at unlocking its full potential in drug development and materials science.